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Cat. No.: B1433725
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An In-depth Technical Guide to 2-Chloro-5-cyclopropylnicotinic Acid

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-cyclopropylnicotinic
acid, a heterocyclic building block with significant potential in medicinal chemistry and drug

discovery. While a dedicated CAS number for this specific molecule is not readily found in

public databases, indicating its novelty, this document constructs a robust scientific profile by

drawing upon established data from analogous structures. We will explore its predicted

physicochemical properties, propose a detailed and logical synthesis pathway, outline a

workflow for its analytical characterization, and discuss its potential applications as a key

intermediate in the development of novel therapeutics. This guide is intended to serve as a

foundational resource for researchers looking to leverage this promising scaffold in their work.

Introduction: The Strategic Value of the Scaffold
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The nicotinic acid core is a privileged scaffold in medicinal chemistry, forming the basis of

numerous therapeutic agents.[1][2] Its derivatives are crucial intermediates for a wide range of

pharmaceuticals, including anti-inflammatory drugs, antibiotics, and cardiovascular agents.[3]

[4] The introduction of a chlorine atom at the 2-position provides a reactive handle for further

synthetic transformations, most commonly nucleophilic substitution reactions.[3]

The cyclopropyl moiety is another feature of significant interest in modern drug design.[5][6]

This small, strained ring system is not merely a passive linker but an active contributor to a

molecule's pharmacological profile. It can enhance metabolic stability by protecting adjacent

positions from oxidative metabolism, improve potency by locking in favorable conformations for

receptor binding, and modulate physicochemical properties such as pKa and lipophilicity to

improve brain permeability and reduce plasma clearance.[5][7][8]

The combination of these three components—a nicotinic acid core, a 2-chloro substituent, and

a 5-cyclopropyl group—creates a molecule poised for significant impact. This guide provides an

in-depth, predictive analysis of 2-Chloro-5-cyclopropylnicotinic acid to facilitate its synthesis

and application in advanced drug discovery programs.

Compound Identity and Predicted Physicochemical
Properties
As a novel compound, direct experimental data for 2-Chloro-5-cyclopropylnicotinic acid is

not available. However, we can predict its key properties with a high degree of confidence by

analyzing structurally related molecules, such as 2-chloronicotinic acid (CAS 2942-59-8) and

considering the known physicochemical contributions of the cyclopropyl group.

IUPAC Name: 2-Chloro-5-cyclopropylpyridine-3-carboxylic acid

Molecular Formula: C₉H₈ClNO₂

Molecular Weight: 197.62 g/mol

The table below summarizes the predicted properties. The rationale for these predictions is

based on the known properties of 2-chloronicotinic acid, adjusted for the replacement of a

hydrogen atom with a lipophilic, rigid cyclopropyl group.
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Property Predicted Value Rationale & References

Appearance
White to off-white crystalline

solid

Based on the appearance of

similar nicotinic acid

derivatives like 2-

chloronicotinic acid.

Melting Point 185-195 °C

Expected to be slightly higher

than 2-chloronicotinic acid

(176-178 °C) due to increased

molecular weight and

potentially more stable crystal

packing imparted by the rigid

cyclopropyl group.

Boiling Point >320 °C
Extrapolated from the boiling

point of 2-chloronicotinic acid.

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

DMSO, DMF, and alcohols.

The carboxylic acid group

provides some aqueous

solubility, while the chlorinated

pyridine and cyclopropyl

groups enhance solubility in

organic solvents.

pKa 2.0 - 2.5

The electron-withdrawing

nature of the chlorine atom

and the pyridine nitrogen will

make the carboxylic acid more

acidic than benzoic acid. This

is similar to the predicted pKa

of 2-chloronicotinic acid.

LogP ~2.0 - 2.5

The cyclopropyl group will

increase lipophilicity compared

to unsubstituted 2-

chloronicotinic acid. The

cyclopropyl group is known to

increase LogP.[5]
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Proposed Synthesis Protocol
The synthesis of 2-Chloro-5-cyclopropylnicotinic acid can be approached through a multi-

step pathway, beginning with commercially available starting materials. The proposed route

focuses on the initial construction of the cyclopropyl-substituted pyridine ring, followed by

chlorination and oxidation to yield the final carboxylic acid. This approach offers robust and

scalable steps.

Experimental Workflow Diagram

Proposed Synthesis of 2-Chloro-5-cyclopropylnicotinic acid

2,5-Dibromopyridine

2-Bromo-5-cyclopropylpyridine

Pd(PPh₃)₄, K₂CO₃
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Cyclopropylboronic acid

2-Bromo-5-cyclopropylpyridine

2-Chloro-5-cyclopropylpyridine

Lithium-Halogen Exchange
& Electrophilic Chlorination

n-BuLi, -78°C then
Hexachloroethane

2-Chloro-5-cyclopropylpyridine 2-Chloro-5-cyclopropylnicotinic acid

Directed Ortho-Metalation
& Carboxylation

LDA, -78°C then
CO₂ (gas)
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Caption: A three-step synthetic workflow for 2-Chloro-5-cyclopropylnicotinic acid.
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Step-by-Step Methodology
Step 1: Synthesis of 2-Bromo-5-cyclopropylpyridine

Causality: This initial step introduces the key cyclopropyl group onto the pyridine scaffold

using a well-established Suzuki coupling reaction. 2,5-Dibromopyridine is chosen as the

starting material to allow for selective reaction at the more reactive 5-position, leaving the 2-

position available for subsequent chlorination.

To a solution of 2,5-dibromopyridine (1.0 eq) in a 3:1 mixture of dioxane and water, add

cyclopropylboronic acid (1.2 eq) and potassium carbonate (3.0 eq).

Degas the mixture by bubbling argon through it for 20 minutes.

Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.

Heat the reaction to 90 °C and stir for 12-16 hours, monitoring by TLC or LC-MS.

Upon completion, cool the reaction to room temperature, dilute with water, and extract with

ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-bromo-5-

cyclopropylpyridine.

Step 2: Synthesis of 2-Chloro-5-cyclopropylpyridine

Causality: This step converts the bromo-intermediate to the desired chloro-substituted

pyridine. A lithium-halogen exchange followed by quenching with an electrophilic chlorine

source is a highly efficient method for this transformation.

Dissolve 2-bromo-5-cyclopropylpyridine (1.0 eq) in anhydrous THF and cool to -78 °C under

an argon atmosphere.

Add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, maintaining the temperature below

-70 °C. Stir for 1 hour.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a separate flask, dissolve hexachloroethane (1.5 eq) in anhydrous THF and cool to -78 °C.

Transfer the lithiated pyridine solution to the hexachloroethane solution via cannula.

Allow the reaction to slowly warm to room temperature and stir for 4 hours.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with diethyl ether (3x), wash the combined organic layers with brine, dry

over anhydrous sodium sulfate, and concentrate.

Purify via column chromatography to obtain 2-chloro-5-cyclopropylpyridine.

Step 3: Synthesis of 2-Chloro-5-cyclopropylnicotinic acid

Causality: The final step introduces the carboxylic acid group. Directed ortho-metalation

using LDA deprotonates the C3 position, which is activated by the adjacent chloro and

nitrogen atoms. This lithiated species is then trapped with carbon dioxide.

Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (1.5 eq) to a

solution of diisopropylamine (1.6 eq) in anhydrous THF at -78 °C. Stir for 30 minutes.

Add a solution of 2-chloro-5-cyclopropylpyridine (1.0 eq) in anhydrous THF to the LDA

solution at -78 °C. Stir for 2 hours to ensure complete metalation.

Bubble dry carbon dioxide gas through the reaction mixture for 1 hour.

Allow the reaction to warm to room temperature and then quench with water.

Acidify the aqueous layer to pH 3-4 with 1M HCl, which should precipitate the product.

Filter the solid, wash with cold water, and dry under vacuum to yield 2-chloro-5-
cyclopropylnicotinic acid. Further purification can be achieved by recrystallization.[9]

Analytical Characterization Workflow
Confirming the identity and purity of the newly synthesized 2-Chloro-5-cyclopropylnicotinic
acid is critical. A multi-technique approach ensures a self-validating system of characterization.
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Analytical Workflow Diagram

Analytical Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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